Cas no 807363-79-7 (1,3-Dithiolane-4,5-diol, diacetate)

• Product Name: 1,3-Dithiolane-4,5-diol, diacetate
• CAS No: 807363-79-7
• MF: C₇H₁₄O₆S₂
• MW: 258.312460422516
• CID: 705105
• PubChem ID: 71421122
• Update Time: 2025-04-19

1,3-Dithiolane-4,5-diol, diacetate Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiolane-4,5-diol, diacetate
• acetic acid,1,3-dithiolane-4,5-diol
• Acetic acid--1,3-dithiolane-4,5-diol (2/1)
• 807363-79-7
• DTXSID80840289

• Inchi： 1S/C3H6O2S2.2C2H4O2/c4-2-3(5)7-1-6-2;2*1-2(3)4/h2-5H,1H2;2*1H3,(H,3,4)
• InChI Key： SKZCVQONDVCXIO-UHFFFAOYSA-N
• SMILES： S1CSC(C1O)O.OC(C)=O.OC(C)=O

Computed Properties

• Exact Mass: 258.02318051g/mol
• Monoisotopic Mass: 258.02318051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 91
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166Ų